Cas no 177477-78-0 (1-ethyl-2-methyl-1H-Benzimidazol-4-ol)

• Product Name: 1-ethyl-2-methyl-1H-Benzimidazol-4-ol
• CAS No: 177477-78-0
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 112623
• PubChem ID: 10821161
• Update Time: 2025-04-18

1-ethyl-2-methyl-1H-Benzimidazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-methyl-1H-Benzimidazol-4-ol
• 1H-Benzimidazol-4-ol,1-ethyl-2-methyl-
• 1H-Benzimidazol-4-ol,1-ethyl-2-methyl-(9CI)
• 177477-78-0
• 1H-Benzimidazol-4-ol, 1-ethyl-2-methyl-
• SCHEMBL7978785
• 1-ethyl-2-methylbenzimidazol-4-ol
• 1-ethyl-4-hydroxy-2-methyl-1H-benzimidazole
• MJNIKMQPZZGUAH-UHFFFAOYSA-N
• 1-Ethyl-2-methyl-1H-benzo[d]imidazol-4-ol

• Inchi： 1S/C10H12N2O/c1-3-12-7(2)11-10-8(12)5-4-6-9(10)13/h4-6,13H,3H2,1-2H3
• InChI Key： MJNIKMQPZZGUAH-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1N=C(C)N2CC

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38Ų